
haloxyfop cross-resistance patterns ACCase
inhibitors

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Haloxyfop

CAS No.: 69806-34-4

Cat. No.: S569732

Get Quote

Mutation-Based Cross-Resistance Patterns

ACCase
Mutation

Resistance to
Haloxyfop

Cross-Resistance Patterns
Reported Weeds /
Context

Asp-2078-
Gly

Confirmed Confers resistance to all tested APP, CHD,
and PPZ (pinoxaden) herbicides. [1]

Polypogon fugax (Asia
minor bluegrass) [1]

Ile-2041-
Asn

Confirmed Confers resistance to APPs (e.g.,
fenoxaprop, clodinafop) and haloxyfop.

Resistance to CHDs (e.g., cycloxydim) is
variable. [2] [3]

Alopecurus
myosuroides (black-

grass), Digitaria ciliaris
[2] [3]

Ile-2041-
Thr

Confirmed Confers resistance to haloxyfop, but plants
remain susceptible to clethodim (a CHD

herbicide). [4]

Poa annua [4]

Ile-1781-
Leu

Confirmed Confers resistance to APPs (fenoxaprop,

clodinafop, haloxyfop) and the CHD
herbicide cycloxydim. Resistance to

clethodim is inconsistent. [2]

Alopecurus
myosuroides (black-
grass) [2]
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ACCase
Mutation

Resistance to
Haloxyfop

Cross-Resistance Patterns
Reported Weeds /
Context

Trp-2027-
Cys/Ser

Confirmed Confers cross-resistance to multiple APPs

(haloxyfop, fenoxaprop, cyhalofop) and
pinoxaden. [3]

Digitaria ciliaris [3]

Gly-2096-
Ala

Confirmed Confers resistance to APPs (fenoxaprop,
clodinafop, haloxyfop). May confer

resistance to clethodim under sub-optimal
conditions. [2]

Alopecurus
myosuroides (black-

grass) [2]

The following workflow outlines a general approach for diagnosing haloxyfop resistance:

Suspected Haloxyfop Resistance

Dose-Response Assay

P450 Inhibitor Assay
(e.g., with malathion)

Resistance confirmed

ACCase Gene Sequencing

No change in sensitivity

Result: Suspect Non-Target-Site
Resistance (NTSR)

Sensitivity restored

Result: Confirm Target-Site
Resistance (TSR)

Mutation detected
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Experimental Protocols for Resistance Investigation

Here are detailed methodologies for key experiments cited in the research, which you can adapt for your own

investigations.

Dose-Response Assay

This protocol is used to confirm resistance and determine its level (e.g., GR₅₀, LD₅₀).

Objective: To quantify the resistance level of a putative resistant (R) population compared to a

susceptible (S) standard.
Key Steps:

Plant Material: Grow seeds from both R and S populations under controlled conditions.
Herbicide Treatment: At the 3-4 leaf stage, spray plants with a range of haloxyfop doses,

including the recommended field rate and multiples above and below it (e.g., up to 480 g ae
ha⁻¹ has been used). [4]

Data Collection: After 21 days, record survival and above-ground fresh/dry weight.
Data Analysis: Use statistical software to calculate the herbicide dose causing 50% growth

reduction (GR₅₀) or 50% mortality (LD₅₀). The Resistance Index (RI) is calculated as GR₅₀(R) /
GR₅₀(S). [4] [5] [1]

Investigating Non-Target-Site Resistance (NTSR)

This assay helps determine if enhanced metabolism contributes to resistance.

Objective: To evaluate the potential involvement of cytochrome P450 monooxygenases in herbicide

metabolism.
Key Steps:

Pre-treatment: Apply the P450 inhibitor malathion (e.g., at 1000 g a.i. ha⁻¹) to plants 1 hour
before applying haloxyfop. [4] [1]

Herbicide Treatment: Apply a range of haloxyfop doses.
Evaluation: If the resistance level (GR₅₀) significantly decreases in the R population when

malathion is added, it suggests a P450-mediated NTSR mechanism. No change in sensitivity
indicates that this mechanism is not involved. [4] [1]
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Molecular Analysis for Target-Site Mutations

This protocol identifies specific resistance-endowing mutations in the ACCase gene.

Objective: To detect known point mutations in the CT domain of the ACCase gene.

Key Steps:
DNA Extraction: Isolate genomic DNA from fresh leaf tissue of individual plants.

PCR Amplification: Use specific primers to amplify the regions of the ACCase gene covering
known mutation sites (e.g., 1781, 2027, 2041, 2078). [4] [5] [1]

Mutation Detection:
Direct Sequencing: Sequence the PCR products and compare them to susceptible

reference sequences. [4]
dCAPS Assay: A more efficient method for screening specific known mutations in a

population. It involves using restriction enzymes that cut PCR products based on the
presence of the mutation, followed by gel electrophoresis. [1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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